Potassium chloride

• IUPAC Name: potassium;chloride
• InChI: InChI=1S/ClH.K/h1H;/q;+1/p-1
• InChI Key: WCUXLLCKKVVCTQ-UHFFFAOYSA-M
• Canonical SMILES: [Cl-].[K+]
• Molecular Formula: ClK, KCl
• DSSTOX Substance ID: DTXSID5021178
• Molecular Weight: 74.55 g/mol
• Physical Description: Potassium chloride appears as white colorless cubic crystals. Strong saline taste. (NTP, 1992), Dry Powder; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Colourless, elongated, prismatic or cubital crystals or white granular powder. Odourless, White crystals that are hygroscopic and water soluble; tastes similar to NaCl; [CAMEO], COLOURLESS HYGROSCOPIC CRYSTALS.
• Boiling Point: Sublimes at 2732 °F (NTP, 1992), Sublimes 1500 °C, Specific heat = 693.7 J/kg-K; Heat of fusion = 337.7 kJ/mol; Enthalpy of formation = -436.7 kJ/mol; Entropy (S) = 82.55 J/mol-K; Dielectric constant (at 1X10+6 Hz) = 4.68; Thermal coeff of expansion (15-25 °C) = 33.7X10-6/K; Boiling point of saturated solution at 1.013 bar = 108.6 °C
• Solubility: greater than 100 mg/mL at 68 °F (NTP, 1992), Freely soluble, Freely soluble in water. Insoluble in ethanol, In water, 35.5 g/100 g water at 25 °C, 1 g dissolves in 2.8 mL water, 1.8 mL boiling water ... /addtion of/ hydrochloric acid, or sodium chloride, or magnesium chloride, diminishes its solubility in water, Insoluble in ether, acetone, 1 g dissolves in 14 mL glycerol, about 250 mL alcohol. Insoluble in ether, acetone., For more Solubility (Complete) data for POTASSIUM CHLORIDE (6 total), please visit the HSDB record page., Solubility in water at 20 °C: good
• Density: 1.984 (NTP, 1992) - Denser than water; will sink, 1.988 g/cu cm, Density of saturated aq soln at 15 °C: 1.172, 1.98 g/cm³
• Mechanism of Action: Supplemental potassium in the form of high potassium food or potassium chloride may be able to restore normal potassium levels., K+ is the principal cation mediating the osmotic balance of the body fluids. In animals, the maintenance of normal cell volume and pressure depends on Na+ and K+ pumping. The K+/Na+ separation has allowed for evolution of reversible transmembrane electrical potentials essential for nerve and muscle action in animals, and both potassium and chloride are important in transmission of nerve impulses to the muscle fibers. /postasium/, The reported mutagenic effect of KCl most probably results from a disruption of osmotic balance of cells with a subsequent interference with chromosomal stability. This may result in the clastogenic effects (DNA breakage and chromosome structural instability) due to K+ effects on sequestering of Mg2+ ions required for normal maintenance of chromatin integrity. Other chemicals may also exert such effect (e.g. NaCl, sucrose)., Potassium and chloride is also important in the regulation of the acid-base balance of the body. Potassium is the principal base in tissues of blood cells, and Cl maintains electrochemical neutrality by anion exchange with bicarbonate (the chloride shift) in the CO2 transport in the blood red cells.
• Impurities: Contaminants: Magnesium sulfate salts, /Chemical grade KCl/ Industrial & Refined grade: Na, Br, SO4, Ca, Ca & Mg, Pb, Fe, Cu, Ni, Cr, Mo, V, Ti, Impurities are usually sodium chloride and magnesium chloride, NaCl, bromide and alkaline earth sulfates, depending on the raw material and production process
• Color/Form: White crystals or crystalline powder, Colorless crystals, Colorless, elongated, prismatic, or cubical crystals or as a white granular powder
• CAS RN: 7447-40-7, 14336-88-0
• Melting Point: 1418 °F (NTP, 1992), 771 °C, 770-773 °C

Description

Synthesis Analysis

Potassium chloride can be extracted from sylvinite, a mineral mixture of sodium chloride (halite) and potassium chloride (sylvite), mined for potash, a mixture of potassium chloride and other potassium compounds. It can be prepared by the protolytic and gas-exclusion reaction of hydrochloric acid with potassium carbonate. In the laboratory, KCl can be prepared by reacting bases of potassium (such as potassium hydroxide) with hydrochloric acid.

Molecular Structure Analysis

Potassium chloride adopts a face-centered cubic structure known as the B1 phase with a lattice constant of roughly 6.3 Å. Crystals cleave easily in three directions. The type of chemical bond that holds together the potassium and chlorine atoms in a potassium chloride molecule is an ionic bond.

Chemical Reactions Analysis

Potassium chloride can react with dichlorine to form potassium chloride. This is a synthesis reaction where two moles of potassium and one mole of dichlorine combine to form two moles of potassium chloride.

Physical And Chemical Properties Analysis

Potassium chloride has a molecular mass of 74.551 grams per mole, a solubility in water of 253.9 grams per litre at 20 °C (68 °F), and a density of 1.984 grams per millilitre. It is odorless and has a slightly sour taste. The melting point is 770 °C (1,418 °F), and the boiling point is 1,420 °C (2,588 °F).

Scientific Research Applications

Agriculture and Crop Production

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Sodium Reduction in Food Products

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Enhancing Potato Quality

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Medical Industry

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Water Treatment

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Mechanism of Action

Target of Action

Potassium chloride primarily targets the potassium ion channels in the body . These channels play a crucial role in maintaining the electrochemical gradient in cells, which is essential for various physiological processes such as nerve impulse conduction, and cardiac, skeletal, and smooth muscle contraction .

Mode of Action

Potassium chloride acts by replenishing the body’s potassium levels. It does this by increasing the concentration of potassium ions in the cells, which helps to restore the normal electrochemical gradient . This restoration of the electrochemical gradient allows the cells to function properly, enabling them to carry out their physiological roles effectively .

Biochemical Pathways

Potassium chloride affects the ionic balance in the body. It influences the activity of potassium or chloride ion channels, which are linked to biochemical pathways controlling cell proliferation . This influence on ion channels and their associated biochemical pathways can have significant effects on cellular function and health .

Pharmacokinetics

Potassium chloride is highly soluble and highly bioavailable . The body adjusts rapidly to potassium load, and its pharmacokinetics is usually assessed by excretion, about 90% of which is renal . This means that the kidneys play a significant role in regulating the levels of potassium in the body .

Result of Action

The primary result of potassium chloride action is the prevention or treatment of low levels of potassium in the body, a condition known as hypokalemia . By replenishing potassium levels, potassium chloride helps to maintain normal cellular function, including nerve impulse conduction and muscle contraction .

Action Environment

The action of potassium chloride can be influenced by various environmental factors. For example, long-term diuretic therapy can lead to potassium depletion, which may require supplemental potassium in the form of potassium chloride to restore normal levels . Additionally, the efficacy of potassium chloride can be affected by renal function, as the kidneys play a crucial role in potassium excretion .

Safety and Hazards

Potassium chloride should be handled with care. Avoid contact with eyes and skin. Ensure adequate ventilation of the working area. Avoid ingestion and inhalation.

Future Directions

Potassium chloride has a wide range of applications. One of the future directions is the use of potassium-solubilizing microorganisms (KSMs) in coastal regions for sustainable agricultural practices. Another direction is navigating the potassium chloride market for growth trends.

Synthesis routes and methods I

Procedure details

A feed with 3-chloro-2-hydroxypropyl methacrylate (CHPMA), epichlorohydrln, and minor amounts of by-products (GMA and heavies such as polymer by-product materials) flows into an epoxidation reactor to which aqueous alkali metal hydroxides such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) and additional epichlorohydrin are added. KOH reacts with CHPMA to form glycidyl methacrylate to (GMA), water, and potassium chloride (KCl). Sodium hydroxide may be used in place of KOH, but a higher GMA yield is obtained using KOH. Preferable reaction conditions are: starting molar epichlorohydrin/CHPMA ratio of 6.0 or higher (most preferably 9.0), molar KOH/CHPMA ratio of 0.8-1.5 (most preferably 1.1, temperature of 40-80 degrees centigrade (most preferably 60-65 degrees Centigrade), and a pressure of less than atmospheric (typically 150-200 mm Hg absolute). Preferably, KOH is added as a 40-60 weight per cent solution in water. A vapor stream removed from the epoxidation reactor is fractionated and the overhead epichlorohydrin/water stream is condensed and allowed to separate into two liquid phases. The heavier (organic) phase is returned to the fractionation tower as reflux and from the bottom of the fractionation tower to the epoxidation reactor. (See FIG. 7 and previous description thereof). The aqueous phase is sent forward in the process in the same manner as previously described for the epoxy process to serve as wash water which removes the last traces of KCl from the GMA product before the epichlorohydrin is stripped and the product recovered.

Synthesis routes and methods II

Procedure details

An object of this invention is to provide a process for preparing a dry-converted potassium sulfate having a residual chlorine content of less than 3.5%, particularly of less than 2.0% from a dry-converted potassium sulfate obtained under the condition of a potassium chloride to sulfuric acid molar ratio of from 2.0 to 2.2.

Synthesis routes and methods III

Procedure details

The catalyst is removed using tris-(hydroxymethyl)phosphine (“THMP”) which is prepared by adding 245 g of tetrakis-(hydroxymethyl)phosphonium chloride (1.03 mol, Strem) and 500 mL of isopropyl alcohol (IPA) to a 2 L round-bottomed flask, degassing the mixture with nitrogen for 20 minutes, slowly adding 64 g (1.03 mol, 90% purity, Aldrich) of potassium hydroxide over 30 minutes to the vigorously stirring solution, while under a nitrogen atmosphere, and, after the potassium hydroxide has been added, stirring the reaction for an additional 30 minutes. This reaction is exothermic, and produces THMP, formaldehyde, potassium chloride, and water. The catalyst is then removed using the THMP by adding 25-100 mol equivalents of THMP per mole of ruthenium catalyst, stirring vigorously at 60-70° C. for 18 to 24 hours, under nitrogen, adding degassed water or methanol (˜150 mL/L of reaction mixture) and vigorously stirring for 10 minutes, and centrifuging the mixture for phase separation. The oil may have to be heated to remove the residual water or methanol. The aqueous phase will contain small amounts of IPA, formaldehyde, and potassium chloride, and will need to be purged or cleaned for recycling.

Synthesis routes and methods IV

Procedure details

Dissolve anhydrous salts such as Yttrium chloride (YCl3) in pure ethanol. Add a known quantity of potassium to ethanol and make potassium ethoxide, KOC2H5. Mix this with YCl3 in ethanol and stir. Under refluxing, a clear solution of yttrium ethoxide and a precipitate of potassium chloride is obtained. The dopant Eu can similarly be added to the Yttrium chloride in ethanol at first and this reaction would form Yttrium europium ethoxides. The ethoxides can then be hydrolyzed by adding a solution of ammonia at room temperature. These products are separated and can then be deposited by various means outlined earlier.

Q & A

A: Potassium chloride exerts its effects primarily through its influence on cellular membrane potential and osmotic balance. [, , , , ].

ANone:

ANone: Research highlights the importance of potassium chloride's presence in various applications, affecting both stability and compatibility.

ANone: The provided research does not focus on catalytic properties of potassium chloride. Being an ionic salt, its applications typically leverage its solubility, electrolyte properties, and influence on osmotic balance rather than catalytic activity.

ANone: The research provides insights into the pharmacokinetic and pharmacodynamic aspects of potassium chloride, particularly its impact on potassium levels and potential complications.

ANone: The provided research highlights the efficacy of potassium chloride in specific applications.

ANone: The dissolution of potassium chloride is a critical factor in its various applications, and the research highlights some influencing factors.

ANone: While the provided research doesn't delve into a detailed historical overview, one notable historical aspect is highlighted:

• Early Recognition of Sodium-Potassium Interplay in Cardiac Health: The obituary of Dr. Demetrio Sodi Pallares [] mentions his pioneering work in the mid-20th century, demonstrating the antagonistic roles of sodium and potassium in cardiac health. His research, confirming the protective effects of potassium chloride against myocardial damage induced by high salt diets, marked a significant milestone in understanding electrolyte balance and cardiovascular disease [].

ANone: While not extensively covered, the research hints at the interdisciplinary nature of potassium chloride applications:

• Agriculture and Chemistry: The development of a potassium-based fertilizer incorporating micronutrients like boron exemplifies the synergy between agricultural needs and chemical innovation []. This cross-disciplinary approach aims to optimize nutrient delivery to plants, enhancing agricultural productivity while considering environmental factors [].